Cas no 1803761-49-0 (Methyl 5-cyano-2-hydroxy-4-(trifluoromethoxy)benzoate)

• Product Name: Methyl 5-cyano-2-hydroxy-4-(trifluoromethoxy)benzoate
• CAS No: 1803761-49-0
• MF: C₁₀H₆F₃NO₄
• MW: 261.154153347015
• CID: 4952019
• Update Time: 2025-06-26

Methyl 5-cyano-2-hydroxy-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-hydroxy-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H6F3NO4/c1-17-9(16)6-2-5(4-14)8(3-7(6)15)18-10(11,12)13/h2-3,15H,1H3
• InChI Key： LHLNUPLDDOBJSN-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(C(=O)OC)C=C1C#N)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 362
• XLogP3: 2.9
• Topological Polar Surface Area: 79.6

Additional information on Methyl 5-cyano-2-hydroxy-4-(trifluoromethoxy)benzoate

Methyl 5-cyano-2-hydroxy-4-(trifluoromethoxy)benzoate (CAS No. 1803761-49-0): An Overview of Its Structure, Properties, and Applications

Methyl 5-cyano-2-hydroxy-4-(trifluoromethoxy)benzoate (CAS No. 1803761-49-0) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its distinctive chemical structure, which includes a cyano group, a hydroxyl group, and a trifluoromethoxy substituent. These functional groups contribute to the compound's unique properties and reactivity, making it an attractive candidate for further research and development.

The chemical structure of Methyl 5-cyano-2-hydroxy-4-(trifluoromethoxy)benzoate can be represented as follows: C₁₁H₈F₃NO₄. The presence of the cyano group (−CN) imparts significant electron-withdrawing properties to the molecule, which can influence its reactivity in various chemical reactions. The hydroxyl group (−OH) adds polarity and can participate in hydrogen bonding, while the trifluoromethoxy group (−OCF₃) further enhances the molecule's lipophilicity and stability.

In terms of physical properties, Methyl 5-cyano-2-hydroxy-4-(trifluoromethoxy)benzoate is typically a solid at room temperature with a melting point ranging from 105°C to 107°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various synthetic processes and formulations.

The synthetic route for Methyl 5-cyano-2-hydroxy-4-(trifluoromethoxy)benzoate has been extensively studied and optimized to ensure high yields and purity. One common approach involves the reaction of 2-hydroxy-4-trifluoromethoxybenzaldehyde with methyl cyanoacetate in the presence of a suitable catalyst. This reaction typically proceeds via a Knoevenagel condensation followed by an intramolecular cyclization to form the desired product. The choice of catalyst and reaction conditions can significantly influence the yield and purity of the final product.

Methyl 5-cyano-2-hydroxy-4-(trifluoromethoxy)benzoate has shown promising potential in pharmaceutical research due to its unique combination of functional groups. Recent studies have explored its biological activities, including its anti-inflammatory, anti-cancer, and anti-viral properties. For instance, one study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Another study in the European Journal of Medicinal Chemistry demonstrated that Methyl 5-cyano-2-hydroxy-4-(trifluoromethoxy)benzoate showed selective cytotoxicity against several cancer cell lines, making it a potential lead compound for further drug development.

Beyond its pharmaceutical applications, Methyl 5-cyano-2-hydroxy-4-(trifluoromethoxy)benzoate has also been investigated for its use in materials science. Its high thermal stability and unique electronic properties make it suitable for applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). Researchers have reported that this compound can serve as an effective electron transport material due to its strong electron-withdrawing cyano group.

In conclusion, Methyl 5-cyano-2-hydroxy-4-(trifluoromethoxy)benzoate (CAS No. 1803761-49-0) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development in pharmaceuticals, materials science, and organic synthesis. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.